Cas no 1258641-30-3 (2-chloro-N-{4-(pyrrolidin-1-yl)phenylmethyl}acetamide)

• Product Name: 2-chloro-N-{4-(pyrrolidin-1-yl)phenylmethyl}acetamide
• CAS No: 1258641-30-3
• MF: C₁₃H₁₇ClN₂O
• MW: 252.739882230759
• CID: 5558693
• Update Time: 2025-10-28

2-chloro-N-{4-(pyrrolidin-1-yl)phenylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{4-(pyrrolidin-1-yl)phenylmethyl}acetamide

• Inchi： 1S/C13H17ClN2O/c14-9-13(17)15-10-11-3-5-12(6-4-11)16-7-1-2-8-16/h3-6H,1-2,7-10H2,(H,15,17)
• InChI Key： LWHVZPRCUHFPJL-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(N2CCCC2)C=C1)(=O)CCl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-chloro-N-{4-(pyrrolidin-1-yl)phenylmethyl}acetamide

Comprehensive Overview of 2-chloro-N-{4-(pyrrolidin-1-yl)phenylmethyl}acetamide (CAS No. 1258641-30-3)

2-chloro-N-{4-(pyrrolidin-1-yl)phenylmethyl}acetamide, with the CAS number 1258641-30-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a chloroacetamide moiety with a pyrrolidine-substituted phenyl group, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals often seek information on its synthesis methods, applications in drug discovery, and physicochemical properties due to its potential in modulating biological activity.

In recent years, the demand for high-purity intermediates like 2-chloro-N-{4-(pyrrolidin-1-yl)phenylmethyl}acetamide has surged, driven by advancements in targeted drug development and small-molecule therapeutics. The compound’s structural flexibility allows for derivatization, enabling the creation of novel analogs with optimized pharmacokinetic profiles. Common queries in search engines include "how to synthesize 2-chloro-N-{4-(pyrrolidin-1-yl)phenylmethyl}acetamide" and "applications of pyrrolidine derivatives in medicine," reflecting its relevance in modern research.

The physicochemical characteristics of CAS 1258641-30-3, such as solubility, melting point, and stability, are critical for its handling and application. Analytical techniques like HPLC, NMR, and mass spectrometry are frequently employed to validate its purity and structure. Additionally, discussions around green chemistry and sustainable synthesis have prompted interest in eco-friendly production methods for such compounds, aligning with global trends toward environmentally responsible manufacturing.

From a commercial perspective, 2-chloro-N-{4-(pyrrolidin-1-yl)phenylmethyl}acetamide is often categorized under fine chemicals and custom synthesis services. Suppliers and manufacturers emphasize its role in high-value research, particularly in kinase inhibitor development and GPCR-targeted compounds. The compound’s patent landscape and regulatory status are also frequently searched topics, as they influence its accessibility for academic and industrial use.

Emerging trends in AI-driven drug discovery have further highlighted the importance of compounds like 2-chloro-N-{4-(pyrrolidin-1-yl)phenylmethyl}acetamide. Machine learning models often utilize such scaffolds to predict bioactivity and ADMET properties, making them indispensable in virtual screening pipelines. Researchers also explore its potential in cancer therapeutics and neurodegenerative disease research, addressing pressing medical challenges.

In summary, CAS 1258641-30-3 represents a critical building block in contemporary chemical and pharmaceutical sciences. Its multifaceted applications, coupled with evolving synthetic methodologies, ensure its continued relevance in both academic and industrial settings. For those seeking detailed protocols or collaborative opportunities, this compound offers a promising avenue for innovation in medicinal chemistry and beyond.